Cas no 104801-94-7 (2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl-)

• Product Name: 2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl-
• CAS No: 104801-94-7
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 1145804
• PubChem ID: 10665857
• Update Time: 2025-04-20

2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-hexyltetrahydro-4-hydroxy-6-undecyl-
• AKOS015909753
• 104801-94-7
• DB-252500
• DB-049787
• 3-Hexyl-4-hydroxy-6-undecyltetrahydro-2H-pyran-2-one
• rac-(2RS,3RS,5SR)-2-hexyl-3-hydroxy-5-undecyl-delta-valerolactone
• (3S,4S,6R)-3-HEXYLTETRAHYDRO-4-HYDROXY-6-UNDECYL-2H-PYRAN-2-ONE
• NS00077334
• DTXSID501220690
• SCHEMBL7520205
• LRXRIVSWHMVULO-UHFFFAOYSA-N

• Inchi： 1S/C22H42O3/c1-3-5-7-9-10-11-12-13-14-16-19-18-21(23)20(22(24)25-19)17-15-8-6-4-2/h19-21,23H,3-18H2,1-2H3
• InChI Key： LRXRIVSWHMVULO-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCC)C(CC1CCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53